Cas no 1259961-78-8 (AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID)

• Product Name: AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID
• CAS No: 1259961-78-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5024051
• Update Time: 2025-05-25

AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4-methylphenyl)acetic acid
• CID 53419077
• AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID
• Benzeneacetic acid, α-amino-2-bromo-4-methyl-

• MDL： MFCD07786811
• Inchi： 1S/C9H10BrNO2/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： QJQDOTMETHXAEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 366.4±42.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Additional information on AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID

AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID: A Comprehensive Overview

AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID, also known by its CAS number 1259961-78-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a bromine atom, and a methyl group attached to a phenyl ring, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The chemical structure of AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID is notable for its aromaticity and the presence of multiple substituents. The phenyl ring serves as a central framework, with the amino group (-NH2) and methyl group (-CH3) positioned at the 2-bromo and 4-methyl positions, respectively. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The acetic acid group (-CH2COOH) further enhances the compound's versatility by introducing carboxylic acid functionality.

Recent studies have explored the synthesis of AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the amino and methyl groups onto the aromatic ring.

In terms of applications, AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID has shown promise in drug discovery efforts targeting various diseases. Its structural features make it a potential lead compound for designing inhibitors of enzymes involved in cancer progression or neurodegenerative diseases. Additionally, this compound has been investigated for its potential as an agrochemical agent, particularly in plant growth regulation and pest control.

The toxicological profile of AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID has also been a subject of recent research. Studies conducted in vitro and in vivo have provided insights into its acute and chronic toxicity, as well as its potential genotoxicity. These findings are essential for ensuring safe handling and use of the compound in both research and industrial settings.

Looking ahead, advancements in computational chemistry and artificial intelligence are expected to further enhance our understanding of AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID. Machine learning algorithms can be employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development. Furthermore, high-throughput screening techniques can accelerate the identification of novel biological targets for this compound.

In conclusion, AMINO-(2-BROMO-4-METHYL-PHENYL)-ACETIC ACID, with its unique structure and diverse functional groups, represents a valuable molecule in contemporary chemical research. Its potential applications span across multiple disciplines, from medicine to agriculture. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.